Cas no 681857-82-9 (Benzoic acid, 3,5-bis(dodecyloxy)-4-hydroxy-)

• Product Name: Benzoic acid, 3,5-bis(dodecyloxy)-4-hydroxy-
• CAS No: 681857-82-9
• MF: C₃₁H₅₄O₅
• MW: 506.757470607758
• CID: 1726005
• Update Time: 2024-11-27

Benzoic acid, 3,5-bis(dodecyloxy)-4-hydroxy- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3,5-bis(dodecyloxy)-4-hydroxy-

• Inchi： 1S/C31H54O5/c1-3-5-7-9-11-13-15-17-19-21-23-35-28-25-27(31(33)34)26-29(30(28)32)36-24-22-20-18-16-14-12-10-8-6-4-2/h25-26,32H,3-24H2,1-2H3,(H,33,34)
• InChI Key： BHTGPBODVGELPH-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC(OCCCCCCCCCCCC)=C(O)C(OCCCCCCCCCCCC)=C1

Computed Properties

• Exact Mass: 506.39732

Experimental Properties

• Density: 0.990±0.06 g/cm3(Predicted)
• Boiling Point: 617.3±55.0 °C(Predicted)
• PSA: 75.99
• pka: 4.28±0.10(Predicted)